Cas no 73511-89-4 (1,3-Benzenedicarboxylicacid, 5-cyano-2,4,6-triiodo-)

• Product Name: 1,3-Benzenedicarboxylicacid, 5-cyano-2,4,6-triiodo-
• CAS No: 73511-89-4
• MF: C₉H₂I₃NO₄
• MW: 568.829899311066
• CID: 573442
• PubChem ID: 3018444
• Update Time: 2025-04-19

1,3-Benzenedicarboxylicacid, 5-cyano-2,4,6-triiodo- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylicacid, 5-cyano-2,4,6-triiodo-
• 5-cyano-2,4,6-triiodobenzene-1,3-dicarboxylic acid
• 5-cyano-2,4,6-triiodoisophthalic acid
• NS00060340
• DTXSID20994275
• 73511-89-4
• DAMMTPUDAGMEIL-UHFFFAOYSA-N
• SCHEMBL9787531
• EINECS 277-514-9

• Inchi： 1S/C9H2I3NO4/c10-5-2(1-13)6(11)4(9(16)17)7(12)3(5)8(14)15/h(H,14,15)(H,16,17)
• InChI Key： DAMMTPUDAGMEIL-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)O)=C(C(C#N)=C(C=1C(=O)O)I)I

Computed Properties

• Exact Mass: 568.7118g/mol
• Monoisotopic Mass: 568.7118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 98.4Ų

Experimental Properties

• Density: 3.15
• Boiling Point: 552.9°C at 760 mmHg
• Flash Point: 288.2°C
• Refractive Index: 1.881